Cas no 287471-75-4 (4,6-dimethoxy-pyrimidine-2-thiolate)
287471-75-4 structure
Product Name:4,6-dimethoxy-pyrimidine-2-thiolate
4,6-dimethoxy-pyrimidine-2-thiolate Chemical and Physical Properties
Names and Identifiers
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- 4,6-Dimethoxy-pyrimidine-2-thiolate sodium
- 287471-75-4
- 4,6-dimethoxypyrimidine-2-thiolate
- 4,6-dimethoxy-pyrimidine-2-thiolate
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- Inchi： 1S/C6H8N2O2S/c1-9-4-3-5(10-2)8-6(11)7-4/h3H,1-2H3,(H,7,8,11)/p-1
- InChI Key： PCVRHOZHSQQRMC-UHFFFAOYSA-M
- SMILES： [S-]C1=NC(=CC(=N1)OC)OC
Computed Properties
- Exact Mass: 171.02282364Da
- Monoisotopic Mass: 171.02282364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 45.2Ų
4,6-dimethoxy-pyrimidine-2-thiolate Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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